Methyl-5-(4-chlorophenyl)-1,4-dimethyl-1H-pyrrole-2-carboxylate

• Molecular Formula: C14H14ClNO2
• Molecular Weight: 263.72 g/mol
• IUPAC Name: methyl 5-(4-chlorophenyl)-1,4-dimethylpyrrole-2-carboxylate
• InChI: InChI=1S/C14H14ClNO2/c1-9-8-12(14(17)18-3)16(2)13(9)10-4-6-11(15)7-5-10/h4-8H,1-3H3
• InChI Key: KVBZXECXXBEWLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1)C(=O)OC)C)C2=CC=C(C=C2)Cl

Description

Methyl-5-(4-chlorophenyl)-1,4-dimethyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C14H14ClNO2 and its molecular weight is 263.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of sodium hydride (60% suspension in mineral oil) (0.529 g, 13.22 mmol) in DMF (5 ml) at 0° C. was added a solution of methyl-5-(4-chlorophenyl)-4-methyl-1H-pyrrole-2-carboxylate (prepared according to the procedure reported in J. org. Chem., 2009, 74(2), 903-905, Org. Lett. 2007, 9(25), 5191-5194, 2.20 g, 8.81 mmol) in DMF (10 ml), which was then followed by the addition of methyl iodide (1.88 g, 0.83 ml, 13.22 mmol). The resulting reaction mixture was stirred at room temperature for 45 minutes. The progress of the reaction was monitored by TLC. The reaction mixture was then quenched with water (10 ml). The mixture so obtained was then extracted with ethyl acetate (2×50 ml). The combined organic layer was dried over anhydrous Na2SO4. The solvent was evaporated from the dried organic layer under reduced pressure to obtain a crude product, which was then purified by column chromatography over silica gel (100-200 mesh) using 15-20% ethyl acetate in hexanes as an eluent to obtain the title compound (1.9 g, 81.9%)